Bicyclo(2.2.1)hept-2-ene, 2-trimethylsiloxy-

• CAS No.: 57722-40-4
• Molecular Formula: C10H18OSi
• Molecular Weight: 182.33 g/mol
• IUPAC Name: 2-bicyclo[2.2.1]hept-2-enyloxy(trimethyl)silane
• InChI: InChI=1S/C10H18OSi/c1-12(2,3)11-10-7-8-4-5-9(10)6-8/h7-9H,4-6H2,1-3H3
• InChI Key: LWEGGUCCOPWRNB-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)OC1=CC2CCC1C2

Description

Bicyclo(2.2.1)hept-2-ene, 2-trimethylsiloxy- is a useful research compound. Its molecular formula is C10H18OSi and its molecular weight is 182.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyllithium in diethyl ether (141 ml of 1.8 M solution) was added dropwise to a solution of 27.6 g of diisopropylamine in 38 ml of dry diethyl ether. The resulting solution was cooled to -78° C. and 19.7 g of norcamphor in 20 ml of diethyl ether were added dropwise. The reaction mixture was warmed to 0° C. and 46 ml of chlorotrimethylsilane were added. The reaction mixture was warmed to 25° C., stirred for 30 minutes, extracted with cold 5% aqueous sodium bicarbonate, dried (over MgSO4) and then distilled to give 22.3 g of 2-trimethylsiloxybicyclo[2.2.1]-hept-2-ene as a colorless liquid: bp 70°-73° C. (14 mm).